![molecular formula C16H20N4O2S B2632086 N-cyclohexyl-2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide CAS No. 896341-94-9](/img/structure/B2632086.png)
N-cyclohexyl-2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide
Description
N-cyclohexyl-2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide is a chemical compound that has gained attention in the scientific research community due to its potential applications in various fields.
Scientific Research Applications
Antimicrobial Activity
“MLS001234831” and its derivatives exhibit antimicrobial properties. Researchers have synthesized 1,3,5-triazine 4-aminobenzoic acid derivatives, including those derived from this compound. These derivatives have demonstrated activity against bacterial strains such as Staphylococcus aureus and Escherichia coli. Some compounds even rival the effectiveness of established antibiotics like ampicillin .
Anticancer Potential
While further investigation is needed, certain 1,3,5-triazine derivatives have shown potential as anticancer agents. Their activity against cancer cells warrants exploration, especially in the context of multidrug-resistant tumors .
Antiviral Properties
The 1,3,5-triazine scaffold has been associated with antiviral activity. Although specific studies on “MLS001234831” are limited, its structural similarity to other active compounds suggests potential antiviral effects .
Anti-Inflammatory Effects
Imidazole-containing compounds, including “MLS001234831,” have been investigated for their anti-inflammatory properties. These molecules may modulate immune responses and hold promise for managing inflammatory conditions .
Regenerative Medicine and Stem Cells
The scientific method plays a crucial role in stem cell research. By following systematic steps—such as observation, hypothesis testing, and data evaluation—researchers gain reliable knowledge. Stem cell milestones, including those related to “MLS001234831,” contribute to our understanding of regenerative medicine .
Biosensors and Scientific Production
Biosensors, essential for diagnostics and monitoring, rely on scientific research. Mapping biosensor-related scientific production helps identify trends and advancements. Researchers continue to explore novel applications, including those involving compounds like "MLS001234831" .
properties
IUPAC Name |
N-cyclohexyl-2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4O2S/c1-11-6-5-9-20-14(11)18-15(19-16(20)22)23-10-13(21)17-12-7-3-2-4-8-12/h5-6,9,12H,2-4,7-8,10H2,1H3,(H,17,21) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IAXVLPJIXSMQMI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CN2C1=NC(=NC2=O)SCC(=O)NC3CCCCC3 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
>49.9 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID51087175 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
N-cyclohexyl-2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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